Cas no 25627-20-7 (2-(2,4,6-trimethylphenyl)aniline)

• Product name: 2-(2,4,6-trimethylphenyl)aniline
• CAS No: 25627-20-7
• MF: C₁₅H₁₇N
• MW: 211.30218
• CID: 1423411
• PubChem ID: 13757844

2-(2,4,6-trimethylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, 2',4',6'-trimethyl-
• 2-(2,4,6-TRIMETHYLPHENYL)ANILINE
• 4',6'-Trimethyl-[1,1'-biphenyl]-2-amine
• EN300-75152
• DUMUZNITRKJEPV-UHFFFAOYSA-N
• 2',4',6'-trimethyl-biphenyl-2-ylamine
• SCHEMBL6637111
• 25627-20-7
• 2-(2,4,6-trimethylphenyl)aniline

• Inchi： InChI=1S/C15H17N/c1-10-8-11(2)15(12(3)9-10)13-6-4-5-7-14(13)16/h4-9H,16H2,1-3H3
• InChI Key： DUMUZNITRKJEPV-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C2=CC=CC=C2N)C

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 4

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives